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Compound of Interest

Compound Name: Ivacaftor-d18

Cat. No.: B15140684

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers for Ivacaftor-d18,
a deuterated analog of lvacaftor, for research applications. It includes key quantitative data,
experimental methodologies for its use, and a visualization of the relevant biological pathway.

Commercial Availability of lvacaftor-d18

Ivacaftor-d18 is available from several commercial suppliers specializing in stable isotope-
labeled compounds for research purposes. This deuterated form is commonly used as an
internal standard in pharmacokinetic and metabolism studies. Below is a summary of suppliers
and their product specifications.
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Note: Product specifications can vary between batches. It is recommended to request a batch-
specific Certificate of Analysis from the supplier for the most accurate information.

Experimental Protocols: Quantification of Ivacaftor
using Deuterated Internal Standards

Ivacaftor-d18 is primarily utilized as an internal standard for the quantification of Ivacaftor in
biological matrices by liquid chromatography-tandem mass spectrometry (LC-MS/MS). While a
specific protocol for Ivacaftor-d18 is not detailed in the provided search results, the following
methodology is based on established protocols for other deuterated Ivacaftor analogs (e.qg.,
Ivacaftor-d9) and can be adapted for Ivacaftor-d18.[4][5]

Objective

To accurately quantify the concentration of Ivacaftor in plasma, dried plasma spots (DPS), or
whole blood using Ivacaftor-d18 as an internal standard.

Materials and Reagents
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Ivacaftor analytical standard
Ivacaftor-d18 (internal standard)
Methanol (LC-MS grade)[4][6][7]

DMSO (for stock solutions)[4]

Formic acid

Human plasma (or other biological matrix)

Reversed-phase C18 or equivalent LC column (e.qg., Hypersil Gold aQ)[4][6][7]

Stock and Working Solution Preparation

Ivacaftor Stock Solution: Prepare a stock solution of Ivacaftor in DMSO at a concentration of
1 mg/mL.

Ivacaftor-d18 Internal Standard Stock Solution: Prepare a stock solution of Ivacaftor-d18 in
DMSO at a concentration of 1 mg/mL.

Working Solutions: Prepare working solutions of lvacaftor and Ivacaftor-d18 by diluting the
respective stock solutions in methanol to the desired concentrations for calibration curve
preparation and sample spiking.[4]

Sample Preparation

Protein Precipitation: To a 50 pL aliquot of plasma sample, add 150 pL of methanol
containing the Ivacaftor-d18 internal standard at a known concentration.

Vortexing and Centrifugation: Vortex the mixture for 30 seconds to precipitate proteins.

Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the
precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-
MS/MS analysis.
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LC-MS/MS Analysis
e Liquid Chromatography (LC):

o Column: Reversed-phase C18 column.

o Mobile Phase: A gradient of mobile phase A (water with 0.1% formic acid) and mobile
phase B (methanol or acetonitrile with 0.1% formic acid).

o Flow Rate: 0.3 - 0.5 mL/min.
o Injection Volume: 5-10 pL.
o Tandem Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray lonization (ESI) in positive mode.
o Detection: Multiple Reaction Monitoring (MRM).
o MRM Transitions:

» |vacaftor: Monitor the transition from the precursor ion (m/z) to a specific product ion
(m/z).

» |vacaftor-d18: Monitor the transition from the precursor ion (m/z) to a specific product
ion (m/z). The exact m/z values will need to be determined empirically but will be higher
than that of the non-deuterated Ivacaftor due to the presence of 18 deuterium atoms.

o Data Analysis: The concentration of lvacaftor in the samples is determined by calculating
the ratio of the peak area of the analyte to the peak area of the internal standard and
comparing it to a calibration curve.

Signaling Pathway and Mechanism of Action

Ivacaftor is a potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR)
protein.[8][9] In individuals with certain mutations, the CFTR protein is present on the cell
surface but has a defective "gate," limiting the flow of chloride ions. Ivacaftor binds directly to
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the CFTR protein and locks it in an open state, thereby increasing the probability of the channel
being open and enhancing chloride transport.[10][11]

Below is a diagram illustrating the CFTR signaling pathway and the mechanism of action of
Ivacaftor.
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Caption: CFTR potentiation by Ivacaftor.

This guide provides a foundational understanding for researchers utilizing Ivacaftor-d18. For
specific experimental applications, further optimization of the described protocols may be
necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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